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An In-depth Technical Guide to the Safety and Handling of C.I. Acid Blue 158

Introduction
C.I. Acid Blue 158 is a synthetic monoazo dye characterized by its metal complex structure.[1]

[2] It is primarily utilized in the textile industry for dyeing fabrics such as wool, silk, and nylon,

as well as in the leather and printing industries.[1][3] This document provides a comprehensive

technical overview of the safety and handling precautions for C.I. Acid Blue 158, intended for

researchers, scientists, and professionals in drug development who may encounter this

substance.

Chemical and Physical Properties
C.I. Acid Blue 158 is a dark blue powder that is soluble in water and alcohol.[1][3][4] Upon

dissolution in water, it forms a blue solution.[1][3] Its chemical and physical properties are

summarized in the table below.
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Property Value Reference

C.I. Name Acid Blue 158 [1]

C.I. Number 14880 [1][5]

CAS Number 6370-08-7 [1][6]

Molecular Formula
C₂₀H₁₂N₂Na₂O₈S₂ (disodium

salt)
[3]

Molecular Weight 518.43 g/mol [3]

Appearance Dark blue powder [1][3]

Solubility in water (@ 90°C) 80-90 g/L [5]

pH of 1% Solution 6-8 [5]

Toxicological Data and Hazard Identification
While some sources state that C.I. Acid Blue 158 has low toxicity, comprehensive quantitative

toxicological data such as oral, dermal, or inhalation LD50 values are not readily available in

the public domain.[7][8] The primary identified hazards are related to skin and eye irritation.

Hazard Classification:

Skin Irritation (Category 2): Causes skin irritation.[6]

Serious Eye Irritation: May cause serious eye irritation.[9]

GHS Hazard Statements:

H315: Causes skin irritation.[6]

Precautionary Statements:

P264: Wash hands and any exposed skin thoroughly after handling.[6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][10]
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Experimental Protocols
Detailed experimental protocols for the toxicological testing of C.I. Acid Blue 158 are not

publicly available. However, the hazard classifications for skin and eye irritation are typically

determined using standardized methods, such as those outlined by the Organisation for

Economic Co-operation and Development (OECD). The following are summaries of the

relevant OECD guidelines.

OECD Guideline 404: Acute Dermal Irritation/Corrosion
This guideline outlines the procedure for assessing the potential of a substance to cause skin

irritation or corrosion. The test is typically performed on a single animal, usually an albino

rabbit.

Preparation: A small area of the animal's fur is clipped.

Application: A small amount of the test substance (solid or liquid) is applied to the clipped

skin. The site is then covered with a gauze patch.

Exposure: The exposure duration is typically up to 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is observed for

signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 60 minutes, 24,

48, and 72 hours after patch removal).[9]

Scoring: The severity of the skin reactions is scored, and based on these scores, the

substance is classified according to its irritation potential. The observation period may extend

up to 14 days to assess the reversibility of the observed effects.[9]

OECD Guideline 405: Acute Eye Irritation/Corrosion
This guideline is used to assess the potential of a substance to cause eye irritation or damage.

This test is also typically conducted on albino rabbits.

Application: A single dose of the test substance is applied into the conjunctival sac of one of

the animal's eyes. The other eye remains untreated and serves as a control.
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Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after

application to assess for ocular lesions, including corneal opacity, iris inflammation, and

conjunctival redness and swelling (chemosis).

Scoring: The observed effects are scored to provide a quantitative measure of the irritation.

The reversibility of any damage is also assessed over a period of up to 21 days.

Animal Welfare: To minimize animal distress, the use of topical anesthetics and systemic

analgesics is recommended.[10]

Safety and Handling Precautions
Engineering Controls

Provide adequate exhaust ventilation where dust is formed to minimize airborne

concentrations.[6]

Facilities should be equipped with an eyewash station and a safety shower.[11][12]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-

approved safety goggles.[6]

Skin Protection: Wear impervious clothing and chemical-resistant gloves. The type of

protective equipment should be selected based on the concentration and amount of the

substance being handled.[6]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/OSHA-approved respirator.

Handling and Storage
Avoid contact with skin and eyes.[6]

Avoid the formation of dust and aerosols.[6]

Wash hands thoroughly after handling.[6][13]

Store in a cool, dry, and well-ventilated place.[6][10][13]
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Keep the container tightly closed when not in use.[6][13]

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing has

stopped, give artificial respiration. Consult a

physician.[6]

Skin Contact

Take off contaminated clothing and wash it

before reuse.[6] Wash the affected area with

soap and plenty of water. If skin irritation occurs,

get medical advice/attention.[6]

Eye Contact

Rinse cautiously with water for at least 15

minutes.[6][9] Remove contact lenses, if present

and easy to do. Continue rinsing.[9] Consult a

physician.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Consult a physician.[14]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazards from Combustion: May produce hazardous decomposition products such as

nitrogen oxides, carbon oxides, and sulfur oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[12]

Accidental Release Measures
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Personal Precautions: Evacuate personnel to a safe area. Avoid breathing dust. Ensure

adequate ventilation. Wear appropriate personal protective equipment.[9]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleanup: Sweep up the spilled material, avoiding dust generation, and

place it in a suitable, closed container for disposal.[15]

Visual Workflow Guides
The following diagrams illustrate the logical workflows for handling accidental exposure and

spillage of C.I. Acid Blue 158.
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Accidental Exposure Occurs

Determine Exposure Type
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Caption: Workflow for handling accidental exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15556058?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate Non-Essential Personnel

Wear Appropriate PPE
(Gloves, Goggles, Respirator)
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Contain Spill
Prevent entry into drains

Clean Up Spill
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End
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Caption: Workflow for accidental spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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